Cas no 55649-42-8 (5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol)

• Product Name: 5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol
• CAS No: 55649-42-8
• MF: C₁₉H₃₂O₂
• MW: 292.456186294556
• CID: 944260
• Update Time: 2023-08-02

5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanol, alpha-ethenyldecahydro-8a-(hydroxymethyl)-alpha ,5-dimethyl-2-methylene-
• XDPNUSLKPMBKNV-UHFFFAOYSA-N
• 5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol
• 1-Naphthalenepropanol, .alpha.-ethenyldecahydro-8a-(hydroxymethyl)-.alpha.,5-dimethyl-2-methylene-
• alpha-Ethenyldecahydro-8a-(hydroxymethyl)-alpha,5-dimethyl-2-methylene-1-naphthalene-1-propanol
• 5-[8a-(Hydroxymethyl)-5-methyl-2-methylenedecahydro-1-naphthalenyl]-3-methyl-1-penten-3-ol #

• Inchi： 1S/C19H32O2/c1-5-18(4,21)12-10-17-15(3)8-9-16-14(2)7-6-11-19(16,17)13-20/h5,14,16-17,20-21H,1,3,6-13H2,2,4H3
• InChI Key： XDPNUSLKPMBKNV-UHFFFAOYSA-N
• SMILES： OCC12CCCC(C)C1CCC(=C)C2CCC(C=C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Topological Polar Surface Area: 40.5